Cas no 2157003-34-2 (2-(2-cyanocyclohexyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid)

• Product Name: 2-(2-cyanocyclohexyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid
• CAS No: 2157003-34-2
• MF: C₂₄H₂₄N₂O₄
• MW: 404.458366394043
• CID: 5991495
• PubChem ID: 165493220
• Update Time: 2025-10-29

2-(2-cyanocyclohexyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-cyanocyclohexyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid
• 2-(2-cyanocyclohexyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
• 2157003-34-2
• EN300-1300630

• Inchi： 1S/C24H24N2O4/c25-13-15-7-1-2-8-16(15)22(23(27)28)26-24(29)30-14-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,15-16,21-22H,1-2,7-8,14H2,(H,26,29)(H,27,28)
• InChI Key： FRDZRJHYCOGLTE-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)C1CCCCC1C#N)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 404.17360725g/mol
• Monoisotopic Mass: 404.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 99.4Ų

Additional information on 2-(2-cyanocyclohexyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid

2-(2-Cyanocyclohexyl)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)acetic Acid: A Comprehensive Overview

The compound with CAS No 2157003-34-2, commonly referred to as 2-(2-cyanocyclohexyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexane ring substituted with a cyano group and a fluorenylmethoxycarbonyl (Fmoc) group. The presence of these functional groups makes it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis and drug delivery systems. The Fmoc group is widely used as a protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. In the context of this compound, the Fmoc group plays a critical role in controlling the reactivity of the amine functionality, making it an ideal candidate for applications in medicinal chemistry.

The cyanocyclohexyl moiety in this compound introduces rigidity and electronic effects that can influence the overall properties of the molecule. This structural feature is particularly advantageous in designing molecules with specific pharmacokinetic profiles or mechanical properties. Recent research has demonstrated that such rigid structures can enhance drug bioavailability and improve the mechanical strength of polymer-based materials.

From a synthetic perspective, the preparation of this compound involves a multi-step process that typically includes nucleophilic substitution, coupling reactions, and protective group strategies. The synthesis begins with the preparation of the cyanocyclohexane derivative, followed by the introduction of the Fmoc group through a coupling reaction. This sequence ensures that both functional groups are properly installed and protected during subsequent steps.

One of the most promising applications of this compound lies in its potential use as an intermediate in peptide synthesis. The combination of an Fmoc group and a cyanocyclohexyl substituent provides a unique platform for constructing complex peptide sequences with tailored properties. Recent advancements in solid-phase peptide synthesis (SPPS) have further enhanced the efficiency and scalability of such processes, making this compound an attractive option for researchers in the pharmaceutical industry.

Beyond its role in peptide synthesis, this compound has also been explored for its potential in materials science. The rigid structure imparted by the cyanocyclohexyl group makes it suitable for use in designing high-performance polymers or advanced materials with specific mechanical or electronic properties. Researchers have recently investigated its incorporation into polymeric frameworks, demonstrating improved thermal stability and mechanical resilience.

In terms of biological applications, this compound has shown promise as a precursor for drug development. The Fmoc group allows for precise control over the reactivity of the amine functionality, enabling selective interactions with biological targets. Recent studies have focused on its use as a building block for constructing bioactive molecules with potential anti-cancer or anti-inflammatory properties.

The integration of cutting-edge computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its electronic structure, reactivity, and potential interactions with biological systems. These findings have been instrumental in guiding experimental efforts and optimizing synthetic strategies.

In conclusion, 2-(2-cyanocyclohexyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid (CAS No 2157003-34-2) represents a versatile and multifunctional molecule with wide-ranging applications in chemistry and materials science. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a valuable tool for researchers across various disciplines.